Cas no 176590-77-5 ((2R,3R)-2,3-Dihydroxybutane-1,4-diyl dibenzoate)

• Product Name: (2R,3R)-2,3-Dihydroxybutane-1,4-diyl dibenzoate
• CAS No: 176590-77-5
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 112404
• PubChem ID: 1898869
• Update Time: 2025-07-31

(2R,3R)-2,3-Dihydroxybutane-1,4-diyl dibenzoate Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2,3-Dihydroxybutane-1,4-diyl dibenzoate
• [(2R,3R)-4-benzoyloxy-2,3-dihydroxybutyl] benzoate
• 1,2,3,4-Butanetetrol,1,4-dibenzoate, (2R,3R)-
• [(2R,3R)-4-benzoyloxy-2,3-dihydroxy-butyl] benzoate
• A812194
• AKOS022173379
• CS-0448488
• DTXSID10365511
• SCHEMBL1862116
• 176590-77-5
• (2R,3R)-2,3-DIHYDROXYBUTANE-1,4-DIYLDIBENZOATE

• Inchi： 1S/C18H18O6/c19-15(11-23-17(21)13-7-3-1-4-8-13)16(20)12-24-18(22)14-9-5-2-6-10-14/h1-10,15-16,19-20H,11-12H2/t15-,16-/m1/s1
• InChI Key： DJOUKNAKSJTIKP-HZPDHXFCSA-N
• SMILES： O[C@H](COC(C1C=CC=CC=1)=O)[C@@H](COC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 330.11000
• Monoisotopic Mass: 330.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.295
• Boiling Point: 525.9°Cat760mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.591
• PSA: 93.06000
• LogP: 1.42220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters